molecular formula C12H12BrNO3 B8705705 (4S)-3-(Bromoacetyl)-4-benzyloxazolidin-2-one

(4S)-3-(Bromoacetyl)-4-benzyloxazolidin-2-one

Cat. No.: B8705705
M. Wt: 298.13 g/mol
InChI Key: VHZQCCUDZHVFMO-JTQLQIEISA-N
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Description

(4S)-3-(Bromoacetyl)-4-benzyloxazolidin-2-one is a useful research compound. Its molecular formula is C12H12BrNO3 and its molecular weight is 298.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12BrNO3

Molecular Weight

298.13 g/mol

IUPAC Name

(4S)-4-benzyl-3-(2-bromoacetyl)-1,3-oxazolidin-2-one

InChI

InChI=1S/C12H12BrNO3/c13-7-11(15)14-10(8-17-12(14)16)6-9-4-2-1-3-5-9/h1-5,10H,6-8H2/t10-/m0/s1

InChI Key

VHZQCCUDZHVFMO-JTQLQIEISA-N

Isomeric SMILES

C1[C@@H](N(C(=O)O1)C(=O)CBr)CC2=CC=CC=C2

Canonical SMILES

C1C(N(C(=O)O1)C(=O)CBr)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A solution of 4-benzyl-2-oxazolidinone in dry THF (300 ml) was stirred at −78° C. under nitrogen during the dropwise addition of 1.6 M n-butyl lithium in hexanes, (60 ml, 97 mmol) followed by bromo-acetyl bromide. The pale yellow solution was stirred for a further 10 minutes at −78° C. and allowed to warm to room temperature over 30 minutes. The reaction was then quenched by the addition of saturated aqueous ammonium chloride solution. After dilution with ethyl acetate and brine, the two layers were separated and the aqueous layer was extracted with ethyl acetate. The combined organic layers were washed with brine, dried (anhydrous magnesium sulfate) and concentrated in vacuo to give 4-benzyl-3-(2-bromo-acetyl)-oxazolidin-2-one (26.2 g) which was used in the next step without further purification.
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